2-Pyridylmethyl(2-thienylmethyl)amine

• CAS No.: 478797-44-3
• Molecular Formula: C11H12N2S
• Molecular Weight: 204.29g/mol
• IUPAC Name: 1-pyridin-2-yl-N-(thiophen-2-ylmethyl)methanamine
• InChI: InChI=1S/C11H12N2S/c1-2-6-13-10(4-1)8-12-9-11-5-3-7-14-11/h1-7,12H,8-9H2
• InChI Key: HQQIBEIYAHFULM-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)CNCC2=CC=CS2

Description

2-Pyridylmethyl(2-thienylmethyl)amine is a mixed-donor ligand featuring a pyridyl group (nitrogen donor) and a thienyl group (sulfur-containing heterocycle) attached to an amine backbone. Its unique donor set (N and S) may enable selective metal binding and stabilization of diverse oxidation states .

Comparison with Similar Compounds

Structural and Electronic Properties

Donor Atom Composition:

• 2-Pyridylmethyl(2-thienylmethyl)amine: Combines a nitrogen-donating pyridyl group and a sulfur-containing thienyl group. The pyridyl nitrogen is a stronger Lewis base, while the thienyl sulfur is a softer donor, enabling binding to both hard and soft metal ions.
• Bis(2-pyridylmethyl)amine: Two pyridyl groups provide a rigid, N,N-donor framework, favoring coordination to transition metals like Cu(II) and Fe(III) .
• Bis(thiophen-2-ylmethyl)amine: Two thienyl sulfur donors, which are softer and more polarizable, often used in dithiocarbamate synthesis (e.g., Zn(II) complexes) .
• Tris(2-pyridylmethyl)amine (TPA): A tripodal N,N,N-donor ligand known for stabilizing high-valent metal centers (e.g., Cu(I/II)) and membrane permeability in biological systems .

In contrast, bis(2-pyridylmethyl)amine and TPA exhibit stronger σ-donor capabilities, enhancing metal-ligand bond stability .

Coordination Behavior and Metal Selectivity

Compound	Preferred Metal Ions	Key Applications	Binding Affinity Notes
2-Pyridylmethyl(2-thienylmethyl)amine	Hypothetical: Cu(II), Pd(II), Ag(I)	Catalysis, selective sensing	Mixed hard/soft donors may enable dual-mode binding
Bis(2-pyridylmethyl)amine	Cu(II), Zn(II)	Fluorescent Cu²⁺ sensors , cytotoxic Pd(II) complexes	High affinity for Cu²⁺ via N,N-chelation
Bis(thienylmethyl)amine	Zn(II), Hg(II)	Dithiocarbamate synthesis	Prefers softer metals via S,S-coordination
TPA	Cu(I/II), Fe(III)	Biological zinc chelation , oxidation catalysis	Strong N,N,N-binding stabilizes unusual oxidation states

Example: Bis(2-pyridylmethyl)amine forms stable Cu(II) complexes where the paramagnetic Cu²⁺ quenches fluorescence, enabling Cu²⁺ detection in aqueous solutions .

Toxicity and Stability

• TPA exhibits lower toxicity compared to TPEN (a common zinc chelator), attributed to weaker metal-binding affinity and smaller size .
• Bis(2-pyridylmethyl)amine is generally stable in aqueous solutions but may form insoluble metal complexes at high concentrations .